Cas no 6728-26-3 (Trans-2-Hexenal)

Trans-2-Hexenal Properties

Names and Identifiers

• trans-2-hexenal
• trans-2-Hexen-1-al
• HEXEN-1-AL,TRANS-2-(AS)
• (E)-2-hexanal
• (e)-2-hexena
• (E)-2-Hexenal
• (E)-hex-2-enal
• (E)-Hexenal
• 2-(E)-hexenal
• 2-trans-hexenal
• 3-propylacrolein
• FEMA 2560
• Hex-2(E)-enal
• HEXENAL-2
• LEAF ALDEHYDE
• T2 HEXENAL
• trans-2-hexanal
• trans-hex-2-enal
• trans-2-Hexenyl Aldehyde
• trans-3-Propylacrolein
• 2-HEXENAL
• beta-Propyl acrolein
• Hexylenic aldehyde
• Hex-2-en-1-al
• 2-Hexenal, (E)-
• beta-Propylacrolein
• Hex-2-enal
• Hexenal
• (2E)-hex-2-enal
• 3-propyl acrolein
• alpha,beta-Hexylenaldehyde
• 2-Hexenal, (2E)-
• FEMA No. 2560
• Hexenal, (E)-
• trans-2-Hexenal (leaf aldehyde)
• (2E)-2-Hexenal
• Trans-?2-?Hexenal
• MF
• Leaf Aldehyde
• Trans-2-Hexenal
• +Expand

• MDL： MFCD00007008
• InChIKey： MBDOYVRWFFCFHM-SNAWJCMRSA-N
• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+
• SMILES： O=C([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 169

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 98.073165
• Heavy Atom Count: 7
• Complexity: 64.599
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.85
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.54160
• PSA: 17.07000
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 47 °C/17 mmHg(lit.)
• Melting Point: -78°C (estimate)
• Vapor Pressure: 10 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• FEMA: 2560
• Color/Form: The appearance is liquid, with pleasant green leaf fragrance and fruit aroma in dilute state.
• Density: 0.846 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone